(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide

• IUPAC Name: (2S)-2-amino-N-[(3R)-1-benzylpiperidin-3-yl]-N-ethylpropanamide
• InChI: InChI=1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-10-7-11-19(13-16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14-,16+/m0/s1
• InChI Key: FUUACBIFNCNOAE-GOEBONIOSA-N
• Canonical SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN([C@@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

(S)-2-Amino-N-((R)-1-Benzylpiperidin-3-yl)-N-ethylpropanamide (CAS: 1401668-12-9) is a chiral amide derivative featuring a benzyl-substituted piperidine core. Its molecular formula is C₁₇H₂₇N₃O (molecular weight: 289.42 g/mol), with stereochemical specificity at both the piperidine (R-configuration) and amino-propanamide (S-configuration) moieties . The compound is commercially available as a synthetic intermediate or building block for medicinal chemistry, with a purity of 97% . Its structural complexity and stereochemistry make it a candidate for exploring structure-activity relationships (SAR) in drug discovery, particularly for targets involving G-protein-coupled receptors (GPCRs) or enzyme inhibition.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction.

Formation of the Amide Bond: The amide bond is formed by reacting the amine with an appropriate carboxylic acid derivative under coupling conditions.

Chiral Resolution: The final step involves chiral resolution to obtain the desired enantiomer.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and the use of biocatalysts may be employed to enhance efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The carbonyl group in the amide can be reduced to an amine.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction can produce primary or secondary amines.

Scientific Research Applications

(S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its chiral nature makes it useful in studying stereochemistry and its effects on biological systems.

Industry: It can be used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(®-1-benzylpiperidin-3-yl)-N-ethylpropanamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Stereochemical Variants

The stereochemistry of the piperidine and propanamide groups significantly differentiates analogs. For example:

• (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-ethylpropanamide (CAS: 1354024-86-4) shares the same molecular formula but differs in the piperidine configuration (S vs. R), leading to distinct physicochemical and binding properties .
• 2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-methylpropanamide (CAS: 1354024-82-0) replaces the ethyl group with a methyl substituent, reducing steric bulk and lipophilicity (similarity score: 0.96) .

Table 1: Stereochemical and N-Substituent Variations

Compound Name	CAS	N-Substituent	Piperidine Configuration	Molecular Weight	Similarity Score
(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide	1401668-12-9	Ethyl	R	289.42	Reference
(S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-ethylpropanamide	1354024-86-4	Ethyl	S	289.42	0.96
2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-methylpropanamide	1354024-82-0	Methyl	S	275.38	0.96

Modifications to the Piperidine Core

Alterations to the piperidine ring or its substituents influence target engagement:

• (S)-2-Amino-N-((R)-6-benzyl-1-propionyl-1,2,3,4-tetrahydroquinolin-4-yl)-3-(4-hydroxy-2,6-dimethylphenyl)propanamide (4c) replaces the piperidine with a tetrahydroquinoline core, introducing aromatic hydroxyl and methyl groups.

Table 2: Core and Substituent Modifications

Compound Name	Core Structure	Key Modifications	Molecular Weight	Reference
(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide	Piperidine	Benzyl, ethyl substituents	289.42
Compound 4c	Tetrahydroquinoline	Propionyl, hydroxy-dimethylphenyl	Not reported
(S)-2-Amino-N-(1-benzylpiperidin-3-ylmethyl)-N-cyclopropylpropanamide	Piperidinylmethyl	Cyclopropyl substituent	341.47

Aromatic and Functional Group Variations

• 2-Amino-N-((R)-1-(benzylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)-4-methylpentanamide (24) incorporates an indole ring, enhancing π-π stacking interactions for protease inhibition .

Table 3: Aromatic and Functional Group Comparisons

Compound Name	Aromatic Group	Functional Groups	Target Relevance	Reference
(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide	Benzyl	Ethylamide	GPCR modulation
Compound 24	Indol-3-yl	Indole, methylpentanamide	Protease inhibition
(S)-2-Amino-N-(3-nitrobenzyl)-N,3-dimethylbutamide	3-Nitrobenzyl	Nitro, methyl	Prodrug activation

Biological Activity

(S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide, commonly referred to as AM97885, is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

• Chemical Formula : C17H27N3O
• CAS Number : 1355789-17-1
• Molecular Weight : 303.42 g/mol

Research indicates that compounds containing the benzylpiperidine moiety exhibit a range of biological activities, primarily through interactions with various receptors and enzymes. The structure of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide suggests potential as a modulator of neurotransmitter systems and inflammatory pathways.

Key Interactions

• CC Chemokine Receptor Antagonism :
  • Studies have shown that related benzylpiperidine derivatives can act as potent antagonists for CC chemokine receptors, particularly CCR3. These compounds have demonstrated significant functional antagonism in vitro, affecting eosinophil chemotaxis and calcium mobilization .
• Neurotransmitter Modulation :
  • The piperidine structure is known for its ability to interact with dopaminergic and serotonergic systems, suggesting (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide may influence mood and cognitive functions.

Structure-Activity Relationship (SAR)

The biological activity of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide can be attributed to its structural features:

Structural Feature	Activity Description
Benzylpiperidine Moiety	Essential for receptor binding and activity modulation
Amino Group	Enhances solubility and receptor interaction
Ethyl Chain	Affects pharmacokinetic properties

Case Studies

• In Vitro Studies :
  • A study demonstrated that related compounds with the benzylpiperidine structure exhibited IC50 values in the low nanomolar range against CCR3, indicating high potency in blocking receptor-mediated responses .
• Neuroprotective Effects :
  • Research on similar piperidine derivatives has shown neuroprotective effects in models of neurodegenerative diseases, suggesting that (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide may possess similar protective qualities against neuronal damage.

Pharmacological Profile

The pharmacological profile of (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide includes:

Activity Type	Observed Effects
Antagonistic	CCR3 receptor antagonism
Neuroprotective	Potential protective effects in neurodegeneration
Anti-inflammatory	Modulation of eosinophil activity